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[(2-Bromophenyl)methyl](2-

methylpropyl)amine

CAS No.: 1019532-08-1

Cat. No.: B1517058

Get Quote

Executive Summary
This technical guide provides a comprehensive solubility analysis of (2-

Bromophenyl)methylamine (CAS: 3959-05-5), also known as 2-Bromobenzylamine.[1][2] As a

critical intermediate in the synthesis of isoquinoline alkaloids and pharmaceutical scaffolds,

understanding its solvation thermodynamics is essential for process optimization.

This guide moves beyond simple "soluble/insoluble" binary classifications.[1][2][3][4] It analyzes

the molecule's physicochemical "personality"—specifically the competition between its lipophilic

ortho-brominated aromatic ring and its hydrophilic primary amine tail—to predict and validate

solubility across diverse organic media.

Part 1: Physicochemical Context & Solvation
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To predict solubility, we must first quantify the solute's properties. The presence of the bromine

atom at the ortho position introduces significant steric and electronic effects that differentiate it

from unsubstituted benzylamine.

Molecular "Personality" Profile
Property Value Implication for Solubility

Molecular Weight 186.05 g/mol
Moderate size; diffusion rates

in solution will be high.[1][2]

Physical State Liquid (Clear/Yellow)

Miscibility is often more

relevant than saturation limits

for similar solvents.[1][2]

Predicted LogP ~1.9 – 2.1

Moderately Lipophilic. Prefers

organic layers over aqueous

phases at neutral pH.[1][2]

pKa (Conjugate Acid) ~8.52

pH Dependent. At pH < 6.5, it

exists as a cation (water-

soluble).[1][2] At pH > 10, it is

a neutral free base (organic-

soluble).[1][2]

H-Bond Donors 2 (–NH₂)

Capable of strong interaction

with protic solvents (Alcohols).

[1][2]

H-Bond Acceptors 1 (–NH₂)

Capable of interaction with

polar aprotic solvents (DMSO,

DMF).[1][2]

The "Ortho-Effect" on Solvation
The bromine atom at the C2 position is large (Van der Waals radius ~1.85 Å).[1][2] This creates

a "steric shield" near the methylene bridge, potentially disrupting the solvation shell around the

amine group compared to para-isomers. This often results in higher solubility in non-polar

chlorinated solvents (like DCM) due to increased dispersion forces and reduced lattice energy

requirements.[1][2]
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Part 2: Solubility Profile by Solvent Class[1]
The following data categorizes solubility based on the principle of Like Dissolves Like, refined

by Hansen Solubility Parameters (HSP).

Solubility Matrix (Free Base Form)
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Solvent Class
Representative
Solvents

Solubility Rating
Mechanistic
Rationale

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

High dispersion forces

from the Br-aryl ring

match the solvent;

dipole interactions

stabilize the amine.[1]

[2]

Alcohols
Methanol, Ethanol,

IPA
High

Strong Hydrogen

Bonding (Solute NH₂

↔ Solvent OH).[1][2]

Ideal for

crystallization.[1][2]

Ethers
THF, Diethyl Ether,

MTBE
Good

Ether oxygens accept

H-bonds from the

amine protons.

Polar Aprotic
DMSO, DMF,

Acetonitrile
High

High dielectric

constants stabilize the

polar amine head,

though isolation is

difficult (high BP).

Hydrocarbons
Hexanes, Heptane,

Toluene
Moderate to Low

The polar amine

group destabilizes the

solution in pure

alkanes. Toluene is

better due to π-π

stacking.[1][2]

Aqueous Water (pH 7) Very Low

The hydrophobic aryl

bromide dominates.[1]

[2] Requires

protonation (pH < 6)

to dissolve.[1][2]
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Critical Distinction: Free Base vs. Hydrochloride Salt
Researchers often confuse the two forms.[2]

(2-Bromophenyl)methylamine (Free Base): Liquid.[1][2] Soluble in Organics.[1][2][5]

Insoluble in Water.[1][2]

(2-Bromophenyl)methylamine HCl (Salt): Solid (MP ~225°C).[1][2] Soluble in Water,

Methanol.[2] Insoluble in Ether, Hexanes.[2]

Solvation Mechanism Visualization
The following diagram illustrates the competing intermolecular forces determining solubility.

Solubility Outcome

(2-Bromophenyl)methylamine

Dispersion Forces
(Aryl Ring + Br)

Dominant Feature

Hydrogen Bonding
(Amine Group)Secondary Feature

Non-Polar Solvents
(Hexane, Toluene) Hexane: Poor

Chlorinated Solvents
(DCM, CHCl3) DCM: Excellent

Protic Solvents
(MeOH, Water)

MeOH: Good

Water: Poor (unless pH adjusted)

Weak Interaction
(Amine Phase Separates)

Strong Interaction
(High Solubility)

Dipole-Dipole
Stabilizes Amine

Critical for Solvation

Click to download full resolution via product page

Figure 1: Mechanistic breakdown of solute-solvent interactions.[1][2] The lipophilic bromine-

substituted ring drives solubility in chlorinated solvents, while the amine group dictates

behavior in protic media.

Part 3: Experimental Protocol (Shake-Flask Method)
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Do not rely solely on literature values. Purity profiles (e.g., presence of synthesis byproducts)

can alter solubility.[2] Use this self-validating protocol to determine the Thermodynamic

Solubility of your specific lot.

Materials Required[1][2]
Analyte: (2-Bromophenyl)methylamine (Solid salt or Liquid free base).[1][2]

Solvent: HPLC Grade (DCM, MeOH, Toluene, etc.).[2]

Equipment: Orbital shaker (temp controlled), 0.45 µm PTFE syringe filters (for organics),

HPLC or UV-Vis spectrophotometer.

Step-by-Step Methodology
Supersaturation:

Place 50 mg of the sample into a 4 mL glass vial.

Add 250 µL of the target solvent.

Checkpoint: If the sample dissolves immediately, add more sample until a visible solid/oil

phase persists (supersaturation).

Equilibration (The "Shake"):

Seal the vial tightly (Parafilm over cap).[2]

Agitate on an orbital shaker at 25°C (or target temp) for 24 hours.

Why 24h? Kinetic solubility (dissolution rate) is fast, but thermodynamic equilibrium

requires time for the crystal lattice (if solid) or oil phase to stabilize with the solvent.

Phase Separation:

Remove from shaker. Let stand for 1 hour to settle.

Extract the supernatant using a syringe.[2]
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Filter through a 0.45 µm PTFE filter (pre-saturated with solvent to prevent adsorption

losses).[1][2]

Quantification:

Dilute the filtrate 100x or 1000x with mobile phase.[1][2]

Analyze via HPLC-UV (typically 254 nm for the benzyl ring).[1][2]

Calculate concentration against a standard curve.[1][2]

Workflow Diagram

Start: 50mg Sample

Add 250µL Solvent

Dissolved?

Add more Sample
(Maintain Saturation)

Yes

Agitate 24h @ 25°C
(Orbital Shaker)

No (Solid/Oil Persists)

Filter Supernatant
(0.45µm PTFE)

HPLC/UV Quantification
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Figure 2: Decision tree for the "Shake-Flask" thermodynamic solubility protocol.

Part 4: Application in Synthesis & Purification
Solvent Selection for Reactions

Cross-Coupling (Buchwald-Hartwig): Use Toluene or Dioxane.[1][2] While solubility is lower

than DCM, the high boiling point is necessary. The amine will dissolve at elevated

temperatures (100°C+).[1][2]

Nucleophilic Substitution (SN2): Use Acetonitrile or DMF.[1][2] These dissolve the free base

perfectly and enhance the nucleophilicity of the amine nitrogen.

Purification Strategy (Acid-Base Extraction)
The solubility profile allows for a classic "Work-up" purification, exploiting the pH-dependent

solubility:

Dissolve crude mixture in DCM (Organic phase).

Wash with 1M HCl (Aqueous phase).

Result: The (2-Bromophenyl)methylamine becomes protonated (

) and migrates to the water layer.[1][2] Impurities remain in DCM.[1][2]

Separate layers. Keep Aqueous.

Basify aqueous layer with NaOH to pH > 12.[1][2]

Result: The amine returns to free base (oil) and crashes out of water.

Extract back into fresh DCM.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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